Cas no 88569-83-9 (6-Methoxy-N-methylpyridin-2-amine)

6-Methoxy-N-methylpyridin-2-amine structure

88569-83-9 structure

Product Name:6-Methoxy-N-methylpyridin-2-amine

CAS No:88569-83-9

Molecular Formula:C₇H₁₀N₂O

Molecular Weight:138.167101383209

MDL:MFCD00191557

CID:61182

PubChem ID:7019168

6-Methoxy-N-methylpyridin-2-amine Properties

Names and Identifiers

- 2-Methoxy-6-(methylamino)pyridine
- PYRIDINE, 2-METHOXY-6-METHYAMINO-, HCL
- methoxymethylaminopyridine
- 6-METHOXY-2-PICOLINE
- 2-METHOXY-6-PICOLINE
- 2-METHOXY-6-METHYLPYRIDINE
- PYRIDINE, 2-METHOXY-6-METHYAMINO-(INTERMEDIATES OF LIRANAFTATE)
- 6-Methoxy-N-methylpyridin-2-amine
- Liranaftate Intermediate II
- 2-Methoxy-6-MethylaMinopyridine
- 6-Methoxy-2-(methylamino)pyridine
- 6-Methoxy-N-methyl-2-pyridinamine
- (6-methoxy(2-pyridyl))methylamine
- PubChem15374
- 6-methoxy-2-methylaminopyridine
- GXHQLRBOZRJHPZ-UHFFFAOYSA-N
- BCP20247
- SBB051844
- 6-Methoxy-N-methylpyridin-2(1H)-imine
- P454
- ST
- 6-Methoxy-N-methyl-2-pyridinamine (ACI)
- SY050282
- DTXSID501008232
- AKOS000121244
- 2-Methoxy-6-(methylamino)pyridine, AldrichCPR
- DB-021286
- AC-8288
- EN300-21210
- 88569-83-9
- M1185
- CS-0078649
- SB53579
- Z104494274
- J-518859
- SCHEMBL2468863
- MFCD00191557
- TS-01788
- METHOXYMETHYLAMINOPYRIDINE
- 2-Methoxy-6-methylaminopyridine
- +Expand
- MDL： MFCD00191557
- InChIKey： GXHQLRBOZRJHPZ-UHFFFAOYSA-N
- Inchi： 1S/C7H10N2O/c1-8-6-4-3-5-7(9-6)10-2/h3-5H,1-2H3,(H,8,9)
- SMILES： N1C(NC)=CC=CC=1OC

Computed Properties

Exact Mass: 138.07900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 138.079313
Heavy Atom Count: 10
Complexity: 97.6
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.5
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 34.2

Experimental Properties

LogP: 1.20490
PSA: 34.15000
Refractive Index: 1.5595
Boiling Point: 231.5 °C at 760 mmHg
Flash Point: 93.8 °C
Color/Form: Yellow to green liquid
Solubility: Not determined
Density: 1,09 g/cm3

6-Methoxy-N-methylpyridin-2-amine Security Information

Symbol: GHS07
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xn
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：<0°C
Risk Phrases： R36/37/38: irritating to eyes, respiratory tract and skin.

6-Methoxy-N-methylpyridin-2-amine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Methoxy-N-methylpyridin-2-amine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003I07-1g	2-Methoxy-6-(methylamino)pyridine	88569-83-9	98%	1g	$6.00	2024-04-20
A2B Chem LLC	AB62503-1g	2-Methoxy-6-methylaminopyridine	88569-83-9	98%	1g	$6.00	2024-04-19
Aaron	AR003I8J-1g	2-Methoxy-6-(methylamino)pyridine	88569-83-9	97%	1g	$4.00	2024-07-18
abcr	AB172752-1 g	2-Methoxy-6-(methylamino)pyridine, 98%; .	88569-83-9	98%	1 g	€77.40	2023-07-20
Alichem	A029193520-100g	2-Methoxy-6-(methylamino)pyridine	88569-83-9	98%	100g	$326.40	2023-08-31
Ambeed	A181633-1g	2-Methoxy-6-(methylamino)pyridine	88569-83-9	98%	1g	$7.0
Apollo Scientific	OR923913-5g	2-Methoxy-6-methylaminopyridine	88569-83-9	98%	5g	£49.00	2023-09-02
Chemenu	CM175891-25g	6-Methoxy-N-methylpyridin-2-amine	88569-83-9	98%	25g	$112	2021-08-05
Enamine	EN300-21210-0.05g	6-methoxy-N-methylpyridin-2-amine	88569-83-9	95%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D508890-1g	2-Methoxy-6-(MethylaMino)pyridine	88569-83-9	97%	1g	$200	2022-10-13

6-Methoxy-N-methylpyridin-2-amine Synthesis

Synthetic Circuit 1

89026-78-8

67-56-1

88569-83-9

Reaction Conditions

1.1 Reagents: Sodium hydroxide

Reference

Preparation of 2-methoxy-6-(methylamino)pyridine

, Japan, , ,

Synthetic Circuit 2

2402-78-0

74-89-5

67-56-1

88569-83-9

Reaction Conditions

1.1 Solvents: Water
1.2 Reagents: Sodium hydroxide Solvents: Benzene

Reference

Preparation 2-methoxy-6-methylaminopyridine

, Japan, , ,

Synthetic Circuit 3

89026-78-8

124-41-4

88569-83-9

Reaction Conditions

1.1 Solvents: Methanol , Dimethyl sulfoxide ; 50 °C; 50 °C → 130 °C; 130 °C; 4 h, 130 °C; 130 °C → rt
1.2 Reagents: Phosphoric acid Solvents: Water ; pH 9

Reference

Optimization of synthesis technology for liranaftate

Jin, Rongqing; Zhang, Haibo; Meng, Ting; Chen, Yande, Zhongnan Yaoxue, 2009, 7(9), 676-678

Synthetic Circuit 4

17228-64-7

74-89-5

88569-83-9

Reaction Conditions

1.1 Reagents: Cuprous chloride Solvents: Water ; rt → 120 °C; 8 h, 115 - 120 °C; 150 °C → rt

Reference

Improved process for liranaftate synthesis

Shi, Qing-dong; Yang, Zhi-he; Li, Wei-min; Zhang, Duan-yun; Wang, Kai, Guangzhou Huagong, 2010, 38(7), 129-130

Synthetic Circuit 5

17228-64-7

74-89-5

88569-83-9

Reaction Conditions

1.1 Catalysts: Cuprous chloride Solvents: Water ; 7 h, 120 °C

Reference

The green synthesis of liranaftate in ionic liquids

Bing, Liu, Journal of Chemical and Pharmaceutical Research, 2013, 5(11), 219-222

Synthetic Circuit 6

17228-64-7

74-89-5

88569-83-9

Reaction Conditions

1.1 Reagents: Cuprous chloride Solvents: Water ; rt → 120 °C; 7 h, 120 °C

Reference

Green synthesis of liranaftate in ionic liquids

Zhou, Yong; Han, Yan; Hao, Erjun, Jingxi Shiyou Huagong, 2008, 25(3), 76-78

Synthetic Circuit 7

17228-64-7

74-89-5

88569-83-9

Reaction Conditions

1.1 Reagents: Cuprous chloride Solvents: Water ; rt → 120 °C; 8 h, 120 °C

Reference

Synthesis of , N-(6-methoxy-2-pyridinyl)-N-methylcarbamothioic acid O-(5,6,7,8-tetrahydro-2-naphthalenyl) ester (liranaftate)

Li, Wei; Chang, Xuanniu; Hao, Erjun; He, Xinlei, Zhongguo Yaowu Huaxue Zazhi, 2006, 16(2), 106-107

Synthetic Circuit 8

2402-78-0

74-89-5

67-56-1

88569-83-9

Reaction Conditions

Reference

2-Methoxy-6-(methylamino)pyridine

, Japan, , ,

Synthetic Circuit 9

89026-78-8

67-56-1

88569-83-9

Reaction Conditions

Reference

Thiocarbamates

, Japan, , ,

Synthetic Circuit 10

89026-78-8

88569-83-9

Reaction Conditions

Reference

2-Halo-6-(methylamino)pyridines

, Japan, , ,

Synthetic Circuit 11

2402-78-0

74-89-5

88569-83-9

Reaction Conditions

Reference

2-Methoxy-6-(methylamino)pyridine.

, Japan, , ,

Synthetic Circuit 12

17228-64-7

74-89-5

88569-83-9

Reaction Conditions

Reference

2-Methoxy-6-methylaminopyridine

, Japan, , ,

Synthetic Circuit 13

40473-07-2

74-89-5

88569-83-9

Reaction Conditions

Reference

2-Alkylaminopyridine derivatives

, Federal Republic of Germany, , ,

6-Methoxy-N-methylpyridin-2-amine Raw materials

6-Methoxy-N-methylpyridin-2-amine Preparation Products

6-Methoxy-N-methylpyridin-2-amine (88569-83-9)

6-Methoxy-N-methylpyridin-2-amine Suppliers

WuHan Dong Kang Yuan technology co., LTD

Audited Supplier

(CAS:88569-83-9)

MR./MRS.:CAI JING LI

Phone:15377658509

Email:2851686519@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:88569-83-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:88569-83-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

6-Methoxy-N-methylpyridin-2-amine Related Literature

1. Copper anchored on phosphorus g-C3N4 as a highly efficient photocatalyst for the synthesis of N-arylpyridin-2-amines

Jia-Qi Di,Mo Zhang,Yu-Xuan Chen,Jin-Xin Wang,Shan-Shan Geng,Jia-Qi Tang,Zhan-Hui Zhang Green Chem. 2021 23 1041

88569-83-9 (6-Methoxy-N-methylpyridin-2-amine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:88569-83-9)2-Methoxy-6-(methylamino)pyridine

Purity:99.9%

Quantity:200kg

Price($):discuss personally

Amadis Chemical Company Limited

(CAS:88569-83-9)6-Methoxy-N-methylpyridin-2-amine

Purity:99%/99%

Quantity:100g/500g

Price($):177.0/732.0

Cas no 88569-83-9 (6-Methoxy-N-methylpyridin-2-amine)

6-Methoxy-N-methylpyridin-2-amine Properties

Names and Identifiers

Computed Properties

Experimental Properties

6-Methoxy-N-methylpyridin-2-amine Security Information

6-Methoxy-N-methylpyridin-2-amine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

6-Methoxy-N-methylpyridin-2-amine Price

6-Methoxy-N-methylpyridin-2-amine Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

6-Methoxy-N-methylpyridin-2-amine Raw materials

6-Methoxy-N-methylpyridin-2-amine Preparation Products

6-Methoxy-N-methylpyridin-2-amine Suppliers

6-Methoxy-N-methylpyridin-2-amine Related Literature

88569-83-9 (6-Methoxy-N-methylpyridin-2-amine) Related Products